Cas no 108454-55-3 (ethyl 3-(4-methoxyphenyl)but-2-enoate)

• Product Name: ethyl 3-(4-methoxyphenyl)but-2-enoate
• CAS No: 108454-55-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD09033431
• CID: 1186012
• PubChem ID: 5387372
• Update Time: 2025-06-26

ethyl 3-(4-methoxyphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-methoxyphenyl)-, ethyl ester, (2E)-
• ethyl 3-(4-methoxyphenyl)but-2-enoate
• CFNFDUJWLXMVHH-MDZDMXLPSA-N
• (E)-3-(4-METHOXY-PHENYL)-BUT-2-ENOIC ACID ETHYL ESTER
• NSC622933
• AKOS015967208
• 108454-55-3
• EN300-2009384
• EINECS 231-733-6
• CHEMBL1970047
• Cinnamic acid, p-methoxy-beta-methyl-, ethyl ester
• 7706-82-3
• EN300-1460256
• ethyl (E)-3-(4-methoxyphenyl)but-2-enoate
• ETHYL (2E)-3-(4-METHOXYPHENYL)BUT-2-ENOATE
• Ethyl 3-(4-methoxyphenyl)-2-butenoate
• NSC-622933

• MDL： MFCD09033431
• Inchi： 1S/C13H16O3/c1-4-16-13(14)9-10(2)11-5-7-12(15-3)8-6-11/h5-9H,4H2,1-3H3/b10-9+
• InChI Key： CFNFDUJWLXMVHH-MDZDMXLPSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(=C/C(=O)OCC)/C

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on ethyl 3-(4-methoxyphenyl)but-2-enoate

Ethyl 3-(4-Methoxyphenyl)but-2-enoate (CAS No. 108454-55-3): A Comprehensive Overview

Ethyl 3-(4-methoxyphenyl)but-2-enoate (CAS No. 108454-55-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its ester functional group and a 4-methoxyphenyl substituent, which contribute to its distinct properties and reactivity.

The chemical formula of ethyl 3-(4-methoxyphenyl)but-2-enoate is C₁₂H₁₄O₃, and it has a molecular weight of approximately 206.23 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of applications.

In the realm of pharmaceuticals, ethyl 3-(4-methoxyphenyl)but-2-enoate has been the subject of extensive research due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs for the treatment of various diseases, including cardiovascular disorders and neurodegenerative conditions. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported that derivatives of ethyl 3-(4-methoxyphenyl)but-2-enoate exhibited potent anti-inflammatory and antioxidant activities, making them promising candidates for further drug development.

Beyond pharmaceutical applications, ethyl 3-(4-methoxyphenyl)but-2-enoate has also found utility in materials science. Its ability to undergo selective chemical transformations makes it a valuable building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In the field of organic synthesis, ethyl 3-(4-methoxyphenyl)but-2-enoate serves as an important intermediate for the preparation of complex organic molecules. Its reactivity can be finely tuned through various synthetic strategies, allowing chemists to access a diverse array of target compounds. A notable example is its use in the synthesis of chiral molecules, which are crucial for many pharmaceutical and fine chemical applications. A study published in *Organic Letters* (2020) demonstrated the efficient enantioselective synthesis of chiral alcohols using ethyl 3-(4-methoxyphenyl)but-2-enoate as a key intermediate.

The environmental impact of ethyl 3-(4-methoxyphenyl)but-2-enoate has also been a topic of interest. While it is generally considered safe for use in laboratory settings, proper handling and disposal protocols should be followed to minimize any potential environmental risks. Research into the biodegradability and ecotoxicity of this compound is ongoing, with preliminary results indicating that it degrades readily under aerobic conditions.

In conclusion, ethyl 3-(4-methoxyphenyl)but-2-enoate (CAS No. 108454-55-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.